Cas no 955-16-8 (5-Phenylisobenzofuran-1,3-dione)

• Product Name: 5-Phenylisobenzofuran-1,3-dione
• CAS No: 955-16-8
• MF: C₁₄H₈O₃
• MW: 224.211524009705
• MDL: MFCD09042191
• CID: 809969
• PubChem ID: 349760
• Update Time: 2025-04-24

5-Phenylisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,5-phenyl-
• 5-phenyl-2-benzofuran-1,3-dione
• 5-phenylisobenzofuran-1,3-dione
• 3,4-Biphenyldicarboxylic anhydride
• A909960
• MFCD09042191
• AS-30008
• NSC 409605
• CS-0171303
• NSC-409605
• NSC409605
• DTXSID00325306
• SCHEMBL327855
• AKOS000124676
• 5-Phenyl-1,3-dihydro-2-benzofuran-1,3-dione
• 955-16-8
• 5-Phenylisobenzofuran-1,3-dione

• MDL： MFCD09042191
• Inchi： 1S/C14H8O3/c15-13-11-7-6-10(8-12(11)14(16)17-13)9-4-2-1-3-5-9/h1-8H
• InChI Key： YTRAFABYXOZRDF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C3C=CC=CC=3)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 224.047
• Monoisotopic Mass: 224.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.335
• Boiling Point: 436.5°Cat760mmHg
• Flash Point: 220°C
• Refractive Index: 1.637
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Phenylisobenzofuran-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 5-Phenylisobenzofuran-1,3-dione

Comprehensive Guide to 1,3-Isobenzofurandione,5-phenyl- (CAS No. 955-16-8): Properties, Applications, and Market Insights

1,3-Isobenzofurandione,5-phenyl- (CAS No. 955-16-8) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, also known as 5-phenyl-1,3-isobenzofurandione, belongs to the class of phthalic anhydride derivatives, which are widely utilized in the synthesis of polymers, dyes, and pharmaceuticals. Its unique molecular structure, featuring a phenyl group attached to the furandione ring, imparts distinct chemical properties that make it valuable in various high-performance applications.

The growing interest in 1,3-Isobenzofurandione,5-phenyl- is driven by its versatility and compatibility with modern green chemistry principles. Researchers are increasingly exploring its potential as a bio-based intermediate in sustainable material production, aligning with global trends toward eco-friendly manufacturing. Additionally, its role in the development of advanced polymers has made it a subject of interest for industries aiming to reduce their carbon footprint while maintaining high-performance standards.

One of the most notable applications of 1,3-Isobenzofurandione,5-phenyl- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to form stable heterocyclic structures makes it particularly useful in the design of drug delivery systems and therapeutic agents. Recent studies have also highlighted its potential in cancer research, where derivatives of this compound are being investigated for their anti-tumor properties.

In the field of material science, 1,3-Isobenzofurandione,5-phenyl- is employed as a building block for high-performance polymers, such as polyimides and polyesters. These polymers are renowned for their exceptional thermal stability, mechanical strength, and resistance to chemical degradation, making them ideal for use in aerospace, electronics, and automotive industries. The compound's ability to enhance polymer properties has positioned it as a critical component in the development of next-generation materials.

The market for 1,3-Isobenzofurandione,5-phenyl- is expected to grow steadily, driven by increasing demand from emerging economies and advancements in chemical synthesis technologies. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of diverse industries. Furthermore, the rise of digital platforms for chemical procurement has made it easier for researchers and manufacturers to access high-quality 955-16-8 for their projects.

From a regulatory perspective, 1,3-Isobenzofurandione,5-phenyl- is generally regarded as safe for handling under standard laboratory conditions. However, users are advised to follow best practices for chemical storage and disposal to minimize environmental impact. Its compatibility with REACH compliance and other international standards further enhances its appeal for global trade.

In conclusion, 1,3-Isobenzofurandione,5-phenyl- (CAS No. 955-16-8) is a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and sustainable chemistry. Its unique properties and growing market demand underscore its importance in modern industrial and research settings. As innovations in chemical engineering continue to evolve, this compound is poised to play an even more significant role in shaping the future of high-performance materials and therapeutics.